![molecular formula C17H17NO3S B5677378 N-(4-methoxyphenyl)-4-(3-thietanyloxy)benzamide](/img/structure/B5677378.png)
N-(4-methoxyphenyl)-4-(3-thietanyloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"N-(4-methoxyphenyl)-4-(3-thietanyloxy)benzamide" is a chemical compound with potential applications in various scientific areas. Its unique structure, characterized by the presence of a methoxyphenyl group and a thietanyloxy benzamide moiety, suggests a capacity for diverse chemical reactions and interactions, making it a subject of interest in organic synthesis and material science.
Synthesis Analysis
The synthesis of similar compounds involves complex organic reactions, highlighting the intricate processes required to achieve specific molecular architectures. For example, compounds with methoxyphenyl and benzamide groups have been synthesized through methods like reductive cyclization and condensation reactions, demonstrating the technical proficiency needed to create such molecules (Bhaskar et al., 2019).
Molecular Structure Analysis
Molecular structure analysis of related compounds is conducted using techniques like X-ray diffraction and DFT calculations, providing insights into their geometrical parameters and electronic properties. For instance, studies on benzamide derivatives have utilized X-ray single crystal diffraction and quantum chemical computation to analyze their molecular geometry and vibrational frequencies, shedding light on their structural characteristics (Demir et al., 2015).
properties
IUPAC Name |
N-(4-methoxyphenyl)-4-(thietan-3-yloxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3S/c1-20-14-8-4-13(5-9-14)18-17(19)12-2-6-15(7-3-12)21-16-10-22-11-16/h2-9,16H,10-11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZREQIKKEDSPJGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC3CSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.